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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of cationic liposomes using 1,2-

dilauroyl-sn-glycero-3-ethylphosphocholine (chloride salt), also known as 12:0 EPC chloride.

Cationic liposomes are valuable tools in drug delivery and gene therapy, primarily due to their

electrostatic interaction with negatively charged cell membranes, which can facilitate cellular

uptake. This protocol will focus on the widely used thin-film hydration method followed by

extrusion to produce unilamellar vesicles of a defined size.

Introduction
12:0 EPC chloride is a cationic phospholipid characterized by a lauroyl (12:0) fatty acid chain,

a phosphocholine headgroup, and a chloride counterion.[1] These structural features contribute

to the formation of stable liposomal bilayers with a net positive surface charge. The inclusion of

cholesterol in the formulation is often recommended to enhance membrane stability and

modulate fluidity.[2][3] The thin-film hydration technique is a robust and reproducible method for

preparing liposomes.[4][5] It involves the deposition of a thin lipid film from an organic solvent,

followed by hydration with an aqueous buffer to form multilamellar vesicles (MLVs).
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Subsequent extrusion of the MLVs through polycarbonate membranes with defined pore sizes

results in the formation of unilamellar vesicles (LUVs) with a homogenous size distribution.[2][6]

Materials and Equipment
Materials

Material Recommended Grade Notes

12:0 EPC chloride >99% purity Store at -20°C.

Cholesterol >99% purity Store at room temperature.

Chloroform HPLC grade Use in a chemical fume hood.

Methanol HPLC grade Use in a chemical fume hood.

Hydration Buffer (e.g.,

Phosphate Buffered Saline, pH

7.4)

Sterile, filtered

The buffer should be chosen

based on the intended

application.

Deionized Water High-purity, sterile
For cleaning and buffer

preparation.

Equipment
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Equipment Purpose

Rotary Evaporator To create a thin lipid film under vacuum.

Water Bath
To control the temperature during film formation

and hydration.

Round-bottom Flask For dissolving lipids and creating the thin film.

Glass Vials
For storing lipid solutions and final liposome

suspension.

Syringes (gas-tight) For the extrusion process.

Mini-Extruder To size the liposomes by extrusion.

Polycarbonate Membranes
Filters with defined pore sizes (e.g., 100 nm) for

extrusion.

Dynamic Light Scattering (DLS) Instrument
For measuring liposome size and polydispersity

index (PDI).

Zeta Potential Analyzer
For measuring the surface charge of the

liposomes.

Nitrogen or Argon Gas Cylinder To evaporate solvent and prevent lipid oxidation.

Vacuum Pump For complete removal of organic solvents.

Experimental Protocol
This protocol describes the preparation of 12:0 EPC chloride liposomes with a target size of

approximately 100 nm.

Lipid Film Formation
Lipid Preparation: In a clean round-bottom flask, dissolve the desired amounts of 12:0 EPC
chloride and cholesterol in a chloroform/methanol mixture (typically 2:1 v/v). A common

molar ratio for cationic lipid to cholesterol is 7:3.[2][7] Ensure the lipids are completely

dissolved to form a clear solution.
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Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water

bath set to a temperature that facilitates solvent evaporation (e.g., 40°C).[4] Rotate the flask

to create a thin, uniform lipid film on the inner surface.

Complete Solvent Removal: Once the bulk of the solvent has evaporated and a thin film is

visible, place the flask under a high vacuum for at least 2 hours to remove any residual

organic solvent. This step is critical for the formation of stable liposomes.

Hydration of the Lipid Film
Buffer Preparation: Warm the desired hydration buffer to a temperature above the phase

transition temperature (Tc) of the lipid mixture.

Hydration: Add the pre-warmed hydration buffer to the round-bottom flask containing the dry

lipid film. The volume of the buffer will determine the final lipid concentration. For passive

drug loading, the drug can be dissolved in the hydration buffer.[5]

Vesicle Formation: Agitate the flask gently to hydrate the lipid film. This can be done by hand

or using a vortex mixer at a low speed. This process will cause the lipid film to peel off the

glass and form multilamellar vesicles (MLVs). The hydration process should be carried out

for approximately 30-60 minutes.[2][6]

Liposome Sizing by Extrusion
Extruder Assembly: Assemble the mini-extruder with a polycarbonate membrane of the

desired pore size (e.g., 100 nm).[2] It is recommended to use two stacked membranes for

better sizing efficiency.

Temperature Control: Ensure the extruder and the lipid suspension are maintained at a

temperature above the Tc of the lipid mixture throughout the extrusion process.[6]

Extrusion: Draw the MLV suspension into one of the gas-tight syringes and connect it to the

extruder. Connect an empty syringe to the other side. Push the MLV suspension through the

membrane into the empty syringe. Repeat this process for an odd number of passes

(typically 11-21 passes) to ensure that the final liposome suspension is in the second

syringe.[6] This will result in a more uniform size distribution. The initially turbid suspension

should become clearer as the liposomes are sized down.
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Characterization
Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the

liposome suspension using Dynamic Light Scattering (DLS). A PDI value below 0.2 is

generally considered indicative of a monodisperse population.

Zeta Potential: Determine the surface charge of the liposomes by measuring the zeta

potential. For 12:0 EPC chloride liposomes, a positive zeta potential is expected.

Encapsulation Efficiency (for drug-loaded liposomes): To determine the amount of drug

encapsulated within the liposomes, the unencapsulated drug must be removed. This can be

achieved by techniques such as size exclusion chromatography or dialysis. The amount of

encapsulated drug can then be quantified using a suitable analytical method (e.g., UV-Vis

spectroscopy or HPLC).

Quantitative Data Summary
The following table provides typical parameters for the preparation and characterization of

cationic liposomes.
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Parameter Typical Value/Range Reference

Formulation

Lipid Composition
12:0 EPC chloride /

Cholesterol
[2][7]

Molar Ratio (Cationic

Lipid:Cholesterol)
7:3 [2][7]

Final Lipid Concentration 1 - 10 mg/mL [2]

Preparation

Hydration Buffer
Phosphate Buffered Saline (pH

7.4)

Hydration Temperature Above Lipid Tc [2][6]

Extrusion Membrane Pore Size 100 nm [2]

Number of Extrusion Passes 11 - 21 [6]

Characterization

Mean Hydrodynamic Diameter 80 - 150 nm [2]

Polydispersity Index (PDI) < 0.2

Zeta Potential Positive (e.g., +30 to +50 mV) [8]

Encapsulation Efficiency

(Passive Loading)
Varies depending on the drug [5]

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://pubmed.ncbi.nlm.nih.gov/38593146/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://pubmed.ncbi.nlm.nih.gov/38593146/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://www.avantiresearch.com/en-gb/support-hub/liposome-preparation/luvet
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0300467
https://www.researchgate.net/figure/Characterization-of-various-liposomes-including-cationic-liposome-CL-neutral-liposome_fig2_350044442
https://pmc.ncbi.nlm.nih.gov/articles/PMC11003666/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Film Formation Hydration Sizing

Characterization
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Caption: Workflow for 12:0 EPC Chloride Liposome Preparation.

Conclusion
This protocol provides a detailed and reproducible method for the preparation of 12:0 EPC
chloride liposomes. The thin-film hydration and extrusion technique allows for the formation of

unilamellar vesicles with a controlled size and positive surface charge, making them suitable for

a variety of drug delivery and gene therapy applications. Proper characterization of the

resulting liposomes is crucial to ensure quality and consistency for in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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